Cas no 63085-02-9 (Cholest-5-en-3-one,oxime)

Cholest-5-en-3-one,oxime structure
Cholest-5-en-3-one,oxime structure
Product Name:Cholest-5-en-3-one,oxime
CAS No:63085-02-9
MF:C27H45NO
MW:399.652308225632
CID:526200
PubChem ID:9561118
Update Time:2025-04-19

Cholest-5-en-3-one,oxime Chemical and Physical Properties

Names and Identifiers

    • Cholest-5-en-3-one,oxime
    • (NE)-N-[(8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-1,2,4,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-ylidene]hydroxylamine
    • 5-cholesten-3-one oxime
    • Cholest-5-en-3-oxim
    • Cholesten-(5)-on-(3)-oxim
    • cholesten-(5)-one-(3)-oxime
    • cholester-3-one oxime
    • NSC21312
    • oxime of 5-cholesten-3-one
    • Inchi: 1S/C27H45NO/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28-29)13-15-26(20,4)25(22)14-16-27(23,24)5/h9,18-19,22-25,29H,6-8,10-17H2,1-5H3/b28-21+/t19-,22+,23-,24+,25+,26+,27-/m1/s1
    • InChI Key: LSMADYLNMNRREO-SIWSWZRQSA-N
    • SMILES: O/N=C1\CC[C@@]2(C)C(C\1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21

Computed Properties

  • Exact Mass: 399.35035
  • Monoisotopic Mass: 399.350115059g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 663
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.4
  • Topological Polar Surface Area: 32.6Ų

Experimental Properties

  • PSA: 32.59
  • LogP: 7.85800
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